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Compound of Interest

Compound Name: Prionanthoside

Cat. No.: B12306401

Prionanthoside is a naturally occurring chemical compound classified as a coumarin. It is
found in certain plant species, notably within the genus Viola, including Viola yedoensis and
Viola prionantha. While the broader pharmacological activities of extracts from these plants
have been studied, specific research detailing the therapeutic potential, mechanism of action,
and quantitative data for Prionanthoside as an isolated agent is not extensively available in
publicly accessible scientific literature.

Chemical Identity
e Compound Type: Coumarin

e CAS Number: 161842-81-5

e Molecular Formula: C17H18010
Natural Sources

Prionanthoside has been identified as a constituent of the following plants:

» Viola yedoensis: A perennial herb used in traditional medicine, particularly in China, for its
purported anti-inflammatory and detoxifying properties.[1][2]

 Viola prionantha: Another species of the Viola genus from which Prionanthoside has been
isolated.[1]
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Current State of Research

Plants belonging to the Viola genus are known to possess a range of pharmacological
activities, including antibacterial, antiviral, antioxidant, and anti-inflammatory effects.[1] These
therapeutic properties are attributed to the diverse phytochemicals they contain, such as
flavonoids and coumarins.[1] Prionanthoside is one of the coumarins identified in these plants.

However, dedicated studies focusing specifically on the biological activities of Prionanthoside
are scarce. The available literature primarily mentions this compound as part of the chemical
profile of Viola species. Consequently, there is a lack of specific data on its potential
therapeutic applications, underlying mechanisms of action, and associated experimental
protocols.

Limitations in a Therapeutic Context

Due to the limited specific research on Prionanthoside, the following information, which is
crucial for evaluating its potential as a therapeutic agent, is not currently available:

o Quantitative Efficacy Data: Information such as IC50 or EC50 values, which quantify the
concentration of a substance required for a specific biological effect, has not been reported
for Prionanthoside.

e Mechanism of Action: The specific signaling pathways that Prionanthoside may modulate
have not been elucidated.

o Detailed Experimental Protocols: Standardized methods for in vitro or in vivo studies
involving Prionanthoside have not been published.

Future Research Directions

To explore the potential of Prionanthoside as a therapeutic agent, future research should
focus on:

« |solation and Purification: Developing efficient methods for isolating pure Prionanthoside
from its natural sources.
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« In Vitro Bioassays: Screening Prionanthoside for a range of biological activities, such as
anti-inflammatory, antioxidant, antiviral, and antitumor effects, to identify its potential
therapeutic areas.

o Mechanism of Action Studies: Investigating the molecular targets and signaling pathways
affected by Prionanthoside to understand how it exerts its biological effects.

 In Vivo Studies: Evaluating the efficacy and safety of Prionanthoside in animal models of
relevant diseases.

Below is a conceptual workflow for future research on Prionanthoside, represented as a
diagram.
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Phase 1: Discovery and Characterization

Isolation of Prionanthoside from Viola sp.

:

Structural Elucidation

:

Purity Analysis

Phase 2: PreclinicalResearch (In Vitro)

Biological Activity Screening

:

Dose-Response Studies

:

Mechanism of Action Studies

Phase 3: Preclinical Research (In Vivo)

Pharmacokinetic Studies

:

Efficacy in Animal Models

l

Toxicology Studies

Click to download full resolution via product page

Conceptual Research Workflow for Prionanthoside.
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In conclusion, while Prionanthoside is a known natural product, its potential as a therapeutic
agent remains largely unexplored. The information required to develop detailed application
notes and protocols is not available at this time, pending further dedicated scientific
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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